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Compound of Interest

Compound Name: 4-Ethynyltetrahydro-2H-pyran

Cat. No.: B598597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethynyltetrahydro-2H-pyran (CAS No. 1202245-65-5) is a heterocyclic compound

incorporating a tetrahydropyran ring and a terminal alkyne functional group.[1] This unique

structure makes it a valuable building block in medicinal chemistry and organic synthesis,

particularly for the construction of more complex molecules. However, the presence of the

strained cyclic ether and the reactive ethynyl group necessitates a thorough understanding of

its potential hazards. This technical guide provides a comprehensive overview of the available

safety data for 4-Ethynyltetrahydro-2H-pyran, drawing from information on the compound

itself, related tetrahydropyran derivatives, and the general reactivity of terminal alkynes. Due to

the limited availability of a complete Safety Data Sheet (SDS) for this specific compound, a

conservative approach to handling and safety is strongly advised.

Physicochemical and Hazard Data
A summary of the known physical, chemical, and hazard information for 4-Ethynyltetrahydro-
2H-pyran is presented below. This information has been compiled from various chemical

supplier databases and literature sources.

Table 1: Physicochemical Properties of 4-Ethynyltetrahydro-2H-pyran
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Property Value Source

CAS Number 1202245-65-5 Synblock[1]

Molecular Formula C₇H₁₀O Synblock[1]

Molecular Weight 110.15 g/mol Synblock[1]

Boiling Point 138.1±29.0 °C ChemicalBook

Density 0.93±0.1 g/cm³ ChemicalBook

Appearance Colorless Oil
Inferred from related

compounds

Storage Store in a dry, sealed place Synblock[1]

Table 2: Hazard Identification and Classification

Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Source

Acute Toxicity

(Oral)
alt text Danger

H301: Toxic if

swallowed
Synblock

Eye Irritation alt text Warning

H319: Causes

serious eye

irritation

Inferred from

related

compounds[2][3]

Flammable

Liquid
alt text Warning

H226:

Flammable liquid

and vapour

Inferred from

related

compounds

Note: Hazards in italics are inferred from structurally similar tetrahydropyran derivatives and

should be considered potential hazards until specific data for 4-Ethynyltetrahydro-2H-pyran
becomes available.
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Given the acute oral toxicity of 4-Ethynyltetrahydro-2H-pyran, strict adherence to safety

protocols is mandatory. The following procedures are based on general best practices for

handling toxic and potentially flammable research chemicals.

2.1. Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is critical.

PPE Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes that

can cause serious eye

irritation.

Hand Protection Nitrile or neoprene gloves.

Provides a barrier against skin

contact. Gloves should be

inspected before use and

disposed of immediately if

contaminated.

Body Protection A flame-resistant lab coat.
Protects against splashes and

potential ignition sources.

Respiratory Protection
A properly fitted respirator with

an organic vapor cartridge.

To be used when handling the

compound outside of a

certified chemical fume hood

or if aerosolization is possible.

2.2. Engineering Controls

Control Specification

Ventilation

All handling of 4-Ethynyltetrahydro-2H-pyran

must be conducted in a certified chemical fume

hood.

Safety Equipment

An eyewash station and a safety shower must

be readily accessible in the immediate work

area.
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2.3. Handling and Storage

Handling:

Avoid all direct contact with the compound.

Do not weigh the compound directly on an open bench. Use a containment system such

as a glove box or a ventilated balance enclosure.

Use only spark-proof tools and equipment when handling the liquid.

Ground all containers and transfer lines to prevent static discharge.

Avoid heating the compound, as this may lead to the formation of explosive vapor-air

mixtures.

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from heat, sparks, open flames, and strong oxidizing agents.

The recommended storage temperature is in a dry, sealed place.[1]

2.4. First Aid Measures
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Exposure Route First Aid Procedure

If Swallowed
Seek immediate medical attention. Rinse mouth

with water. Do not induce vomiting.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention if

irritation persists.[2][3]

If on Skin

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Wash with

plenty of soap and water.

If Inhaled

Move person to fresh air and keep comfortable

for breathing. Seek medical attention if you feel

unwell.

2.5. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.

Unsuitable Extinguishing Media: Do not use a direct stream of water, as it may spread the

fire.

Specific Hazards: Vapors may be heavier than air and can travel to a source of ignition and

flash back. Containers may explode when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

2.6. Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. This

compound should be treated as a hazardous waste.

Logical Workflow for Risk Assessment
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The following diagram illustrates a logical workflow for the risk assessment and handling of a

research chemical like 4-Ethynyltetrahydro-2H-pyran, for which a complete SDS is not

available.
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Caption: Risk Assessment and Handling Workflow for Research Chemicals.
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Potential Biological Effects and Signaling Pathways
Currently, there is no publicly available information regarding the specific biological effects or

signaling pathways associated with 4-Ethynyltetrahydro-2H-pyran. Terminal alkynes can

exhibit reactivity towards biological nucleophiles under certain conditions, but specific data for

this compound is lacking. Researchers should handle this compound with the assumption that

it may have uncharacterized biological activity.

Disclaimer: This document is intended as a technical guide for trained research professionals

and is not a substitute for a formal Safety Data Sheet (SDS). The information provided is based

on available data for 4-Ethynyltetrahydro-2H-pyran and structurally related compounds. All

laboratory work should be conducted with a thorough understanding of the potential hazards

and in strict accordance with institutional safety policies and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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